Cas no 1032822-42-6 (1-(3,4-Dihydro-7-hydroxy-6-methoxy-2(1H)-isoquinolinyl)-1-propanone)

1-(3,4-Dihydro-7-hydroxy-6-methoxy-2(1H)-isoquinolinyl)-1-propanone structure
1032822-42-6 structure
Product Name:1-(3,4-Dihydro-7-hydroxy-6-methoxy-2(1H)-isoquinolinyl)-1-propanone
CAS No:1032822-42-6
MF:C13H17NO3
MW:235.278983831406
CID:2090027
Update Time:2025-04-21

1-(3,4-Dihydro-7-hydroxy-6-methoxy-2(1H)-isoquinolinyl)-1-propanone Chemical and Physical Properties

Names and Identifiers

    • PTIQ
    • 1-(3,4-Dihydro-7-hydroxy-6-methoxy-2(1H)-isoquinolinyl)-1-propanone
    • Inchi: 1S/C13H17NO3/c1-3-13(16)14-5-4-9-7-12(17-2)11(15)6-10(9)8-14/h6-7,15H,3-5,8H2,1-2H3
    • InChI Key: BEDYMEDICHGLSE-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC2=C(C=1)CCN(C(CC)=O)C2)O

Computed Properties

  • Exact Mass: 235.121
  • Monoisotopic Mass: 235.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8A^2

Experimental Properties

  • PSA: 49.77000
  • LogP: 1.63340

1-(3,4-Dihydro-7-hydroxy-6-methoxy-2(1H)-isoquinolinyl)-1-propanone Pricemore >>

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